N-(2-Fluoro-2,2-dinitroethyl)nitramide

Catalog No.
S15079083
CAS No.
62921-03-3
M.F
C2H3FN4O6
M. Wt
198.07 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-(2-Fluoro-2,2-dinitroethyl)nitramide

CAS Number

62921-03-3

Product Name

N-(2-Fluoro-2,2-dinitroethyl)nitramide

IUPAC Name

N-(2-fluoro-2,2-dinitroethyl)nitramide

Molecular Formula

C2H3FN4O6

Molecular Weight

198.07 g/mol

InChI

InChI=1S/C2H3FN4O6/c3-2(5(8)9,6(10)11)1-4-7(12)13/h4H,1H2

InChI Key

UGTUKHBWUIKLNU-UHFFFAOYSA-N

Canonical SMILES

C(C([N+](=O)[O-])([N+](=O)[O-])F)N[N+](=O)[O-]

N-(2-Fluoro-2,2-dinitroethyl)nitramide is a chemical compound characterized by the molecular formula C2H3FN4O6C_2H_3FN_4O_6 and is recognized for its energetic properties. This compound features a nitramide functional group attached to a dinitroethyl moiety, which contributes to its potential applications in energetic materials. The presence of fluorine enhances its stability and performance compared to other nitramides, making it a subject of interest in both academic and industrial research .

Typical of nitramide compounds:

  • Nitration Reactions: It can undergo nitration to introduce additional nitro groups, potentially enhancing its energetic properties.
  • Decomposition: Under specific conditions, it may decompose to release gases and heat, characteristic of energetic materials.
  • Substitution Reactions: The fluorine atom may be substituted with other halogens or functional groups, affecting the compound's reactivity and stability.

These reactions are crucial for understanding the compound's behavior under various conditions and its potential applications in explosives and propellants .

Synthesis of N-(2-Fluoro-2,2-dinitroethyl)nitramide typically involves several steps:

  • Formation of Dinitroethyl Intermediate: Starting from 2-fluoro-2,2-dinitroethanol or similar precursors.
  • Nitramide Formation: Reacting the dinitro intermediate with a suitable nitrogen source under controlled conditions to form the nitramide.
  • Purification: Techniques such as recrystallization or chromatography may be employed to isolate the final product.

Research has indicated various synthetic strategies that enhance yield and purity while minimizing hazardous byproducts .

N-(2-Fluoro-2,2-dinitroethyl)nitramide has potential applications primarily in the field of energetic materials:

  • Explosives: Due to its high energy density and stability, it can be formulated into explosives.
  • Propellants: Its properties may make it suitable for use in solid rocket propellants.
  • Research: It serves as a model compound for studying the behavior of nitramides and their derivatives in energetic formulations .

Interaction studies involving N-(2-Fluoro-2,2-dinitroethyl)nitramide focus on its stability when mixed with other energetic materials or solvents. These studies help determine compatibility and safety when formulating new energetic compositions. The interactions with common solvents and stabilizers are critical for assessing its practical applications in munitions and aerospace industries .

Similar Compounds

Several compounds share structural similarities with N-(2-Fluoro-2,2-dinitroethyl)nitramide. Here is a comparison highlighting their uniqueness:

Compound NameMolecular FormulaKey Features
N-(2,2-Dinitroethyl)nitramideC4H6N4O6C_4H_6N_4O_6Lacks fluorine; lower stability than fluorinated variants.
N-(Trinitromethyl)nitramideC4H5N7O9C_4H_5N_7O_9Contains trinitromethyl group; higher energy density but more sensitive.
N-(Dinitromethyl)amineC3H6N4O4C_3H_6N_4O_4Simpler structure; less energetic than dinitroethyl derivatives.
1-Methyl-1H-tetrazole-5-nitramideC3H5N7OC_3H_5N_7ODifferent functional groups; used in diverse energetic formulations.

The unique presence of fluorine in N-(2-Fluoro-2,2-dinitroethyl)nitramide enhances its thermal stability and energy characteristics compared to these similar compounds .

XLogP3

0.7

Hydrogen Bond Acceptor Count

8

Hydrogen Bond Donor Count

1

Exact Mass

198.00366199 g/mol

Monoisotopic Mass

198.00366199 g/mol

Heavy Atom Count

13

Dates

Last modified: 08-11-2024

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